Cas no 80220-07-1 (5-methyl-2-(1-methylethyl)hexane-1,3-diol)

• Product name: 5-methyl-2-(1-methylethyl)hexane-1,3-diol
• CAS No: 80220-07-1
• MF: C₁₀H₂₂O₂
• MW: 174.2805
• CID: 1803306
• PubChem ID: 13695602

5-methyl-2-(1-methylethyl)hexane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-methylethyl)hexane-1,3-diol
• 1,3-hexanediol, 5-methyl-2-(1-methylethyl)-
• 2-Isopropyl-5-methylhexane-1,3-diol
• LogP
• 5-methyl-2-propan-2-ylhexane-1,3-diol
• DTXSID10546929
• SCHEMBL1566964
• 5-Methyl-2-(propan-2-yl)hexane-1,3-diol
• 80220-07-1

• Inchi： InChI=1S/C10H22O2/c1-7(2)5-10(12)9(6-11)8(3)4/h7-12H,5-6H2,1-4H3
• InChI Key： DPMLASRBHSLDGP-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(CO)C(C)C)O

Computed Properties

• Exact Mass: 174.161979940g/mol
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų